![molecular formula C20H23N3O5S B2471829 N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((1-(3-hydroxypropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide CAS No. 941888-19-3](/img/structure/B2471829.png)
N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((1-(3-hydroxypropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of N1-benzo[1,3]dioxol-5-ylmethyl-N2-substituted biguanide . It has been reported to show superior hypoglycemic action and superior hypolipidemic action even at a lower dosage as compared with conventional drugs . It can be used for the prevention and treatment of metabolic syndrome disorders such as diabetes, non-insulin-dependent diabetes, obesity, arteriosclerosis, and the like, or cancer involving P53 gene deficiency .
Synthesis Analysis
The synthesis of related compounds has been described in the literature. For example, the synthesis of benzo[d][1,3]dioxol-5-ylmethyl derivatives has been achieved through Pd-catalyzed arylation . Another method involves the use of salicylic acid and acetylenic esters .Molecular Structure Analysis
The molecular structure of related compounds has been reported. For instance, the compound BENZO(1,3)DIOXOL-5-YL-(4-METHYL-BENZO(1,3)DIOXOL-5-YL)-METHANONE has a linear formula of C16H12O5 .Chemical Reactions Analysis
The chemical reactions involving related compounds have been studied. The Pd-catalyzed arylation is a well-known reaction used to set the aporphine framework . Another reaction involves the use of CuI and NaHCO3 in acetonitrile .Physical And Chemical Properties Analysis
The physical and chemical properties of related compounds have been reported. For example, the compound Benzo[d][1,3]dioxol-5-ylmethanol has a melting point of 50-54 °C .Scientific Research Applications
Synthesis and Structural Analysis
Research has explored the synthesis of various heterocyclic compounds, demonstrating the potential of specific structural motifs for pharmaceutical applications. For instance, the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone showcases the versatility of these compounds in generating new chemical entities with potential anti-inflammatory and analgesic properties (A. Abu‐Hashem et al., 2020). Similarly, the synthesis of 3-substituted benzpyrid-4-imino-2-oxime derivatives emphasizes the role of cyclocondensation and other reactions in creating compounds with potential pharmaceutical applications (H. Soleiman et al., 2005).
Biological Activities and Applications
Several studies have investigated the biological activities of heterocyclic compounds, particularly their anti-inflammatory, antimicrobial, and antitumor properties. For instance, compounds with a thiazolopyrimidine scaffold have been shown to exhibit dual inhibitory activity against dihydrofolate reductase and thymidylate synthase, highlighting their potential as antitumor agents (A. Gangjee et al., 2005). Moreover, the antimicrobial activity of pyrimidinone and oxazinone derivatives fused with thiophene rings, synthesized from citrazinic acid, demonstrates the pharmaceutical potential of such compounds (Aisha Hossan et al., 2012).
Future Directions
The future directions of research on this compound could involve further exploration of its hypoglycemic and hypolipidemic actions, as well as its potential use in the treatment of metabolic syndrome disorders and certain types of cancer . Additionally, the synthesis methods could be optimized for better yield and efficiency .
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-[[1-(3-hydroxypropyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O5S/c24-8-2-7-23-15-4-1-3-14(15)19(22-20(23)26)29-11-18(25)21-10-13-5-6-16-17(9-13)28-12-27-16/h5-6,9,24H,1-4,7-8,10-12H2,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNXAUYJABKLWFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)N(C(=O)N=C2SCC(=O)NCC3=CC4=C(C=C3)OCO4)CCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.